Cas no 37672-43-8 (1-hexylazepan-2-one)
1-hexylazepan-2-one structure
Product Name:1-hexylazepan-2-one
CAS No:37672-43-8
MF:C12H23NO
MW:197.317123651505
CID:1485160
PubChem ID:181537
Update Time:2025-04-21
1-hexylazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-hexylazepan-2-one
- JDQRYRLJZGMNIB-UHFFFAOYSA-N
- N-HEXYL-EPSILON-CAPROLACTAM
- SCHEMBL664937
- 1-n-Hexylazacycloheptan-2-one
- 2H-Azepin-2-one, 1-hexylhexahydro-
- 1-hexyl-2-azacycloheptanone
- DTXSID90958708
- Q63409022
- 37672-43-8
- AKOS004908730
-
- MDL: MFCD02113006
- Inchi: 1S/C12H23NO/c1-2-3-4-7-10-13-11-8-5-6-9-12(13)14/h2-11H2,1H3
- InChI Key: JDQRYRLJZGMNIB-UHFFFAOYSA-N
- SMILES: O=C1CCCCCN1CCCCCC
Computed Properties
- Exact Mass: 197.17809
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1-hexylazepan-2-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
37672-43-8 (1-hexylazepan-2-one) Related Products
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- 59227-89-3(Laurocapram)
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